molecular formula C21H18Cl2N2O4 B2838105 1-[(2,4-dichlorophenyl)methyl]-N-(3,4-dimethoxyphenyl)-2-oxopyridine-3-carboxamide CAS No. 320419-63-4

1-[(2,4-dichlorophenyl)methyl]-N-(3,4-dimethoxyphenyl)-2-oxopyridine-3-carboxamide

Cat. No. B2838105
CAS RN: 320419-63-4
M. Wt: 433.29
InChI Key: XCCGAYVTZWFSOC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The description of a chemical compound usually includes its IUPAC name, common names, and structural formula. The structure can provide information about the functional groups present in the compound, which can give insights into its reactivity .


Synthesis Analysis

The synthesis of a compound involves a series of chemical reactions that lead to the formation of the desired product. The synthesis analysis would involve a detailed study of these reactions, including the reagents, conditions, and mechanisms involved .


Molecular Structure Analysis

This involves determining the 3D structure of the molecule, which can be done using techniques like X-ray crystallography . The molecular structure can provide information about the spatial arrangement of atoms in the molecule and the lengths and angles of the chemical bonds.


Chemical Reactions Analysis

This involves studying the reactions that the compound can undergo. This can provide information about the compound’s reactivity and potential uses .


Physical And Chemical Properties Analysis

This involves studying properties like melting point, boiling point, solubility, and stability. These properties can provide information about how the compound behaves under different conditions .

Scientific Research Applications

Anticonvulsant Applications

Compounds structurally related to the one have been investigated for their anticonvulsant properties. Enaminones, for example, have been studied for their hydrogen bonding and potential as anticonvulsant agents due to their ability to interact with biological targets through specific conformational arrangements and hydrogen bond networks (Kubicki, Bassyouni, & Codding, 2000).

Antidepressant and Nootropic Agents

Research into the synthesis and biological evaluation of certain hydrazone and azetidinone derivatives has shown potential antidepressant and nootropic activities. These studies suggest that modifications to the chemical structure can lead to significant biological activity, indicating a pathway for the development of new therapeutic agents (Thomas, Nanda, Kothapalli, & Hamane, 2016).

Cannabinoid Receptor Antagonists

Certain pyrazole carboxamide derivatives have been identified as potent and selective antagonists for the CB1 cannabinoid receptor, underscoring the therapeutic potential of such compounds in modulating cannabinoid receptor activity (Shim, Welsh, Cartier, Edwards, & Howlett, 2002).

Aromatic Polyamides

The synthesis and characterization of aromatic polyamides based on bis(ether-carboxylic acid) or dietheramine derivatives have been explored, revealing applications in materials science due to their thermal stability, solubility in organic solvents, and potential for creating transparent, tough films (Yang, Hsiao, & Yang, 1999).

Mechanism of Action

If the compound is a drug or has some biological activity, the mechanism of action would involve studying how the compound interacts with biological targets .

Safety and Hazards

This involves studying the potential risks associated with the compound, including toxicity, flammability, and environmental impact .

properties

IUPAC Name

1-[(2,4-dichlorophenyl)methyl]-N-(3,4-dimethoxyphenyl)-2-oxopyridine-3-carboxamide
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C21H18Cl2N2O4/c1-28-18-8-7-15(11-19(18)29-2)24-20(26)16-4-3-9-25(21(16)27)12-13-5-6-14(22)10-17(13)23/h3-11H,12H2,1-2H3,(H,24,26)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

XCCGAYVTZWFSOC-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC1=C(C=C(C=C1)NC(=O)C2=CC=CN(C2=O)CC3=C(C=C(C=C3)Cl)Cl)OC
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C21H18Cl2N2O4
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

433.3 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.